Cas no 127451-11-0 (Benzaldehyde, 2-methyl-3-(1-methylethyl)- (9CI))

• Product Name: Benzaldehyde, 2-methyl-3-(1-methylethyl)- (9CI)
• CAS No: 127451-11-0
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 897511
• PubChem ID: 15107629
• Update Time: 2025-04-19

Benzaldehyde, 2-methyl-3-(1-methylethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-methyl-3-(1-methylethyl)- (9CI)
• 2-methyl-3-propan-2-ylbenzaldehyde

• Inchi： 1S/C11H14O/c1-8(2)11-6-4-5-10(7-12)9(11)3/h4-8H,1-3H3
• InChI Key： ZOJKUHSSLKZYIO-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CC(=C1C)C(C)C

Computed Properties

• Exact Mass: 162.10452
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes